Cas no 53298-81-0 (methylflorenyl acetate)

• Product Name: methylflorenyl acetate
• CAS No: 53298-81-0
• MF: C₃₂H₅₂O₂
• MW: 468.754090309143
• CID: 2006711
• PubChem ID: 15241055
• Update Time: 2025-04-21

methylflorenyl acetate Chemical and Physical Properties

Names and Identifiers

• methylflorenyl acetate
• multiflorenyl acetatate
• multiflorenyl acetate
• Multiflorenylacetat
• Multifluorenyl-acetat
• [(3S,4aR,6aS,6bS,8aR,12aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,7,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-yl] acetate
• D:C-Friedoolean-7-en-3β-ol acetate
• 26-NOROLEAN-7-EN-3-OL, 13-METHYL-, ACETATE, (3.BETA.,13.ALPHA.,14.BETA.)-
• DTXSID00201439
• 26-NOROLEAN-7-EN-3-OL, 13-METHYL-, 3-ACETATE, (3.BEA.,13.ALPHA.,14.BETA.)-
• Q27256681
• MULTIFLOR-7-EN-3.BETA.-YL ACETATE
• UNII-37H326OC02
• 37H326OC02
• D:C-Friedoolean-7-en-3-ol, acetate, (3.beta.)-
• 53298-81-0
• Multiflorenol acetate
• ((3S,4aR,6aS,6bS,8aR,12aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,7,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-yl) acetate
• 26-NOROLEAN-7-EN-3-OL, 13-METHYL-, 3-ACETATE, (3.BEA.,13ALPHA,14BETA)-
• D:C-FRIEDOOLEAN-7-EN-3-OL, ACETATE, (3BETA)-
• MULTIFLOR-7-EN-3BETA-YL ACETATE
• 26-NOROLEAN-7-EN-3-OL, 13-METHYL-, ACETATE, (3BETA,13ALPHA,14BETA)-
• DTXCID50123930

• Inchi： 1S/C32H52O2/c1-21(33)34-26-13-14-30(7)22-12-15-32(9)25-20-27(2,3)16-17-29(25,6)18-19-31(32,8)23(22)10-11-24(30)28(26,4)5/h10,22,24-26H,11-20H2,1-9H3/t22-,24-,25+,26-,29+,30+,31+,32-/m0/s1
• InChI Key： BBIBQROZEQEFRD-PPHTVVBXSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@@H](CC=C3[C@@H]2CC[C@@]2(C)[C@@H]4CC(C)(C)CC[C@]4(C)CC[C@@]23C)C1(C)C

Computed Properties

• Exact Mass: 468.396730897g/mol
• Monoisotopic Mass: 468.396730897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids